Cas no 946224-81-3 (4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide)

4-Cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide is a sulfamoylbenzamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a cyclopropyl(methyl)sulfamoyl group and a tetrahydrobenzoxazole moiety, which may contribute to selective binding interactions with biological targets. The compound's sulfonamide functionality enhances its stability and potential as a scaffold for enzyme inhibition, particularly in therapeutic areas requiring modulation of protein-protein interactions. The tetrahydrobenzoxazole ring system offers conformational rigidity, which can improve target affinity and metabolic resistance. This compound is suited for exploratory studies in drug discovery, particularly where sulfonamide-based pharmacophores are of interest. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide structure
946224-81-3 structure
Product Name:4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide
CAS No:946224-81-3
MF:C18H21N3O4S
MW:375.442043066025
CID:6450980
Update Time:2025-05-20

4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide
    • Benzamide, 4-[(cyclopropylmethylamino)sulfonyl]-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-
    • Inchi: 1S/C18H21N3O4S/c22-17(20-18-15-3-1-2-4-16(15)21-25-18)13-7-9-14(10-8-13)26(23,24)19-11-12-5-6-12/h7-10,12,19H,1-6,11H2,(H,20,22)
    • InChI Key: OPKYBGODSIKPAS-UHFFFAOYSA-N
    • SMILES: C(NC1=C2C(=NO1)CCCC2)(=O)C1=CC=C(S(NCC2CC2)(=O)=O)C=C1

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • pka: 10.98±0.20(Predicted)

4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide Pricemore >>

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Additional information on 4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide

Introduction to 4-Cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide (CAS No. 946224-81-3)

4-Cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide (CAS No. 946224-81-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides and features a cyclopropyl and methyl group attached to a sulfamoyl moiety, along with a tetrahydrobenzoxazole ring. These structural elements contribute to its pharmacological profile and make it a promising candidate for various therapeutic uses.

The chemical structure of 4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide is characterized by its complex arrangement of functional groups. The presence of the cyclopropyl and methyl groups on the sulfamoyl moiety enhances its lipophilicity and stability, which are crucial for drug delivery and bioavailability. The tetrahydrobenzoxazole ring further contributes to its biological activity by providing a rigid structure that can interact with specific protein targets.

Recent studies have focused on the pharmacological properties of 4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

The safety profile of 4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that it has a favorable safety margin with minimal adverse effects at therapeutic doses. This is an important consideration for its potential use in long-term treatment regimens.

The pharmacokinetic properties of 4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide have been extensively studied to optimize its formulation and dosing strategies. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These characteristics are essential for ensuring patient compliance and effective treatment outcomes.

In conclusion, 4-cyclopropyl(methyl)sulfamoyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide (CAS No. 946224-81-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and antitumor therapies. Ongoing research continues to explore its full range of biological activities and clinical applications.

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